Cas no 75230-37-4 (BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER)

• Product Name: BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER
• CAS No: 75230-37-4
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• MDL: MFCD16994149
• CID: 3389849
• PubChem ID: 50880179
• Update Time: 2025-05-19

BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER
• MFCD16994149
• 75230-37-4
• CS-0193787
• E91263
• 5-Chloro-2-ethoxy-benzoic acid methyl ester
• STL581731
• AKOS005148406
• Methyl 5-chloro-2-ethoxybenzoate
• SCHEMBL17040919
• Methyl5-chloro-2-ethoxybenzoate

• MDL： MFCD16994149
• Inchi： 1S/C10H11ClO3/c1-3-14-9-5-4-7(11)6-8(9)10(12)13-2/h4-6H,3H2,1-2H3
• InChI Key： QGEUDBIRXMKEKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)OCC

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER

Research Briefing on BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER (CAS: 75230-37-4) in Chemical and Biomedical Applications

This research briefing provides an up-to-date analysis of the chemical compound BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER (CAS: 75230-37-4), focusing on its synthesis, applications, and recent advancements in the field of chemical biology and pharmaceutical research. The compound, characterized by its ester functional group and chloro-ethoxy substitution pattern, has garnered attention for its potential in drug development and industrial applications.

Recent studies have highlighted the role of 75230-37-4 as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel antimicrobial agents, showcasing significant inhibitory activity against Gram-positive bacteria. The structural flexibility of this ester allows for further derivatization, making it a versatile building block in medicinal chemistry.

In the realm of chemical biology, researchers have explored the compound's interactions with biological targets. Molecular docking simulations published in Bioorganic Chemistry (2024) revealed that derivatives of 75230-37-4 exhibit promising binding affinities to specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in developing anti-inflammatory therapeutics with improved selectivity profiles.

The compound's physicochemical properties have been systematically characterized in recent analytical studies. Advanced spectroscopic techniques including NMR and mass spectrometry have confirmed its stability under various conditions, while computational modeling has provided insights into its electronic structure and reactivity patterns. These fundamental studies support its growing use in pharmaceutical formulation development.

Industrial applications of BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER have expanded, particularly in specialty chemical manufacturing. Patent filings from 2023-2024 describe its incorporation into polymer matrices for controlled release applications, leveraging its degradation profile and compatibility with various excipients. These developments highlight its dual utility in both therapeutic and materials science contexts.

Ongoing research is investigating the compound's metabolic fate and toxicological profile, with preliminary results indicating favorable pharmacokinetic properties. Recent in vitro studies using hepatocyte models suggest efficient esterase-mediated hydrolysis, supporting its potential as a prodrug candidate. These findings are being further validated in current preclinical investigations.

The synthesis and scale-up of 75230-37-4 have seen significant process improvements. Green chemistry approaches published in 2024 demonstrate more sustainable production methods with reduced environmental impact, addressing previous challenges in industrial-scale manufacturing while maintaining high purity standards required for pharmaceutical applications.

In conclusion, BENZOIC ACID, 5-CHLORO-2-ETHOXY-, METHYL ESTER (75230-37-4) represents a compound of growing importance in chemical biology and pharmaceutical research. Its structural features enable diverse applications ranging from drug development to materials science, supported by an expanding body of scientific evidence. Continued research into its biological activities and process optimization will likely further establish its role in these fields.